Cas no 2138440-52-3 (1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)-
• CAS No: 2138440-52-3
• MF: C₁₉H₂₃N₅O₄
• MW: 385.417023897171
• CID: 6008067
• PubChem ID: 132001254
• Update Time: 2025-07-01

1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)-
• 4-[4-(2-aminoethyl)piperazin-1-yl]-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• SCHEMBL19453019
• 2138440-52-3
• EN300-28308571

• Inchi： 1S/C19H23N5O4/c20-6-7-22-8-10-23(11-9-22)13-3-1-2-12-16(13)19(28)24(18(12)27)14-4-5-15(25)21-17(14)26/h1-3,14H,4-11,20H2,(H,21,25,26)
• InChI Key： WNNMPSCAZVBLNL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(N3CCN(CCN)CC3)=CC=C2)C(=O)N1C1CCC(=O)NC1=O

Computed Properties

• Exact Mass: 385.17500423g/mol
• Monoisotopic Mass: 385.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 649.8±55.0 °C(Predicted)
• pka: 10.75±0.40(Predicted)

Additional information on 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)-

Compound CAS No. 2138440-52-3: 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl)

The compound with CAS No. 2138440-52-3, known as 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl), is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutics for various diseases.

The molecular structure of this compound is characterized by the presence of an isoindole ring system, which is fused with a dione moiety. The isoindole core is further substituted with a piperazine ring and a piperidine ring. The piperazine group is modified with an aminoethyl side chain, while the piperidine ring is substituted with two ketone groups. These structural elements contribute to the compound's pharmacological properties and its ability to interact with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various synthetic strategies to construct the isoindole framework and functionalize it with the desired substituents. For instance, one study utilized a tandem cyclization approach to assemble the isoindole ring system efficiently. This method not only simplifies the synthesis process but also enhances the scalability of the compound for potential large-scale production.

The biological activity of CAS No. 2138440-52-3 has been extensively studied in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases and cancer. For example, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways.

In addition to its enzymatic activity, this compound has also been investigated for its ability to modulate cellular signaling pathways. Recent findings suggest that it can interfere with the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells. This modulation leads to apoptosis induction in cancer cells while sparing normal cells, indicating a potential therapeutic window for anticancer applications.

The pharmacokinetic profile of CAS No. 2138440-52-3 has also been evaluated in animal models. Studies reveal that the compound demonstrates good oral bioavailability and favorable pharmacokinetic properties, making it suitable for systemic administration. Furthermore, toxicological studies have shown that it exhibits low toxicity at therapeutic doses, which is a critical factor for its potential translation into clinical use.

Looking ahead, researchers are exploring the potential of this compound as a lead molecule for drug development programs targeting chronic inflammatory diseases and cancers. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further optimize its chemical structure and enhance its therapeutic efficacy.

In conclusion, CAS No. 2138440-52-3, or 1H-Isoindole-1,3(2H)-dione, 4-[4-(2-aminoethyl)-1-piperazinyl]-2-(2,6-dioxo-3-piperidinyl), represents a promising candidate in the field of medicinal chemistry due to its unique structure and diverse biological activities. With ongoing research efforts focused on optimizing its properties and advancing its preclinical development, this compound holds great potential for becoming a novel therapeutic agent in the near future.